Cas no 2172013-16-8 (4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid)
4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid
- EN300-1580972
- 2172013-16-8
- 4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid
-
- Inchi: 1S/C27H32N2O5/c30-25(29-16-19(17-29)8-7-14-26(31)32)13-5-6-15-28-27(33)34-18-24-22-11-3-1-9-20(22)21-10-2-4-12-23(21)24/h1-4,9-12,19,24H,5-8,13-18H2,(H,28,33)(H,31,32)
- InChI Key: MCFTUENUGZAZOO-UHFFFAOYSA-N
- SMILES: O=C(CCCCNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CC(CCCC(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 685
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 95.9Ų
4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1580972-0.05g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-0.1g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-0.25g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-0.5g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-1.0g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-2.5g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-5.0g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-10.0g |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1580972-50mg |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1580972-100mg |
4-{1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]azetidin-3-yl}butanoic acid |
2172013-16-8 | 100mg |
$2963.0 | 2023-09-24 |
4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
Additional information on 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid
4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic Acid: A Comprehensive Overview
The compound with CAS No. 2172013-16-8, known as 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and an azetidine ring. The presence of these functional groups makes it a versatile building block for various applications, particularly in peptide synthesis and drug delivery systems.
Recent studies have highlighted the importance of Fmoc-based protecting groups in solid-phase synthesis, where they play a critical role in controlling the reactivity of amino groups during peptide assembly. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ease of removal under acidic conditions, making it ideal for sequential coupling reactions. This property has been extensively utilized in the synthesis of complex peptides and proteins, where precise control over the reaction sequence is essential.
The pentanoyl chain in this compound serves as a flexible linker, enabling the molecule to adopt various conformations that are critical for its biological activity. This flexibility is further enhanced by the azetidine ring, which introduces rigidity and specific stereochemical properties to the molecule. Recent research has demonstrated that such structural features can significantly influence the bioavailability and pharmacokinetics of drugs, making this compound a promising candidate for drug design.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic acyl substitution and peptide coupling reactions. The use of fluorenylmethoxycarbonyl chloride as a protecting agent is a key step in this process, ensuring the stability of intermediate products during the synthesis. Advanced techniques such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the purity and structure of the final product.
The application of this compound extends beyond traditional medicinal chemistry into areas such as bioconjugation and material science. For instance, its ability to form stable amide bonds with other biomolecules makes it a valuable tool in the development of bioconjugates for diagnostic and therapeutic purposes. Recent advancements in click chemistry have further expanded its utility by enabling rapid and efficient conjugation reactions under mild conditions.
From an environmental standpoint, researchers have been exploring greener synthetic methods to produce this compound, with a focus on reducing waste and improving energy efficiency. These efforts align with the growing trend toward sustainable chemistry practices, which are becoming increasingly important in both academic and industrial settings.
In conclusion, 4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing research in peptide synthesis, drug delivery, and material science. As new insights into its properties continue to emerge, this compound is poised to play an even more significant role in future scientific discoveries.
2172013-16-8 (4-{1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoylazetidin-3-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)